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Compound of Interest

Compound Name: (Trifluoromethyl)trimethylsilane

Cat. No.: B129416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Trifluoromethyltrimethylsilane (TMSCF3), commonly known as the Ruppert-Prakash reagent, is

a versatile and widely used reagent for the introduction of the trifluoromethyl group into organic

molecules.[1][2] Its utility in the synthesis of pharmaceuticals and agrochemicals is significant

due to the beneficial properties conferred by the trifluoromethyl group, such as enhanced

metabolic stability and lipophilicity.[3][4] However, TMSCF3 is a reactive and hazardous

chemical that necessitates strict adherence to safety and handling protocols. This guide

provides in-depth technical information on its properties, hazards, and detailed procedures for

its safe handling, storage, and disposal.

Properties and Hazards of TMSCF3
TMSCF3 is a volatile, colorless liquid that is highly flammable and reacts with water.[4][5]

Understanding its physicochemical properties is crucial for safe handling.

Table 1: Physicochemical Properties of TMSCF3
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Property Value Reference(s)

Chemical Formula C4H9F3Si [1]

Molar Mass 142.196 g/mol [1]

Appearance Colorless liquid [1]

Density 0.962 g/mL at 20 °C [6][7]

Boiling Point 54-55 °C [1][6]

Solubility

Soluble in THF, ether, CH2Cl2,

alcohol, and hydrocarbons.

Reacts with water.

[6]

The primary hazards associated with TMSCF3 are summarized by its GHS classifications. It is

crucial to be aware of these hazards before handling the reagent.

Table 2: GHS Hazard Classifications for TMSCF3

Hazard Class Hazard Statement Reference(s)

Flammable Liquids
Category 2 (H225: Highly

flammable liquid and vapor)
[8]

Substances which, in contact

with water, emit flammable

gases

Category 2 (H261: In contact

with water, releases flammable

gas)

[8]

Acute Toxicity, Oral
Category 4 (H302: Harmful if

swallowed)
[5]

Skin Corrosion/Irritation
Category 2 (H315: Causes

skin irritation)
[5]

Serious Eye Damage/Eye

Irritation

Category 2A (H319: Causes

serious eye irritation)
[5]

Specific target organ toxicity,

single exposure

Category 3 (H335: May cause

respiratory irritation)
[5]
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling TMSCF3 to prevent exposure. The selection of

PPE should be based on a thorough risk assessment of the specific procedure being

performed.

Table 3: Recommended Personal Protective Equipment for Handling TMSCF3

PPE Category Specification Rationale and References

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause severe

eye irritation.[9][10]

Hand Protection

Double-gloving with nitrile

gloves is suitable for incidental

contact. For prolonged

handling or direct contact,

consider thicker, chemical-

resistant gloves such as butyl

rubber.

Nitrile gloves offer good

resistance to many chemicals,

but prolonged exposure can

lead to degradation. Butyl

gloves provide excellent

protection against a wide

variety of reactive chemicals.

[11] Always consult a glove

compatibility chart.[12][13][14]

Body Protection

A flame-resistant laboratory

coat worn over clothing made

of natural fibers (e.g., cotton).

A chemical-resistant apron

may be necessary for larger

quantities.

Provides protection against

splashes and potential flash

fires. Synthetic clothing should

be avoided as it can melt and

adhere to the skin in a fire.[6]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

For situations with a risk of

aerosol generation or

inadequate ventilation, a

respirator with an organic

vapor cartridge is

recommended.

An organic vapor cartridge

(black color-coded) is suitable

for filtering out volatile organic

compounds like TMSCF3.[2]

[15] A P100 particulate filter

may be added if there is a risk

of aerosol formation.
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Detailed Experimental Protocols
Due to its reactivity with air and moisture, TMSCF3 must be handled under an inert atmosphere

(e.g., nitrogen or argon).[6] The following protocols outline the general procedures for setting

up, running, and quenching a reaction involving TMSCF3.

General Reaction Setup
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Preparation

Reagent Addition

Reaction

Flame-dry glassware under vacuum

Assemble reaction setup while hot

Cool to room temperature under inert gas

Add substrate and anhydrous solvent via syringe

Cool reaction mixture to the desired temperature (e.g., 0 °C)

Add TMSCF3 dropwise via syringe

Stir at the specified temperature

Monitor reaction progress (TLC, GC-MS, etc.)
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Quenching Procedure

Disposal

Cool the quenching vessel (e.g., to 0 °C)

Slowly add the TMSCF3-containing solution to a stirring solution of a protic solvent (e.g., isopropanol)

After the initial reaction subsides, slowly add a mixture of isopropanol and water

Finally, slowly add water

Allow the mixture to warm to room temperature and stir for several hours

Neutralize the quenched solution

Dispose of as hazardous waste according to institutional guidelines
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TMSCF3 Spill Response

Evacuate the immediate area and alert others

If safe to do so, eliminate all ignition sources

Don appropriate PPE (including respiratory protection if necessary)

Contain the spill with a non-combustible absorbent material (e.g., sand, vermiculite)

Carefully collect the absorbed material into a sealed container for hazardous waste disposal

Decontaminate the spill area

Ventilate the area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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